4-((4-Chlorophenyl)sulfonyl)-2-(methylsulfonyl)-5-(piperidin-1-yl)thiazole 4-((4-Chlorophenyl)sulfonyl)-2-(methylsulfonyl)-5-(piperidin-1-yl)thiazole
Brand Name: Vulcanchem
CAS No.:
VCID: VC15319265
InChI: InChI=1S/C15H17ClN2O4S3/c1-24(19,20)15-17-13(14(23-15)18-9-3-2-4-10-18)25(21,22)12-7-5-11(16)6-8-12/h5-8H,2-4,9-10H2,1H3
SMILES:
Molecular Formula: C15H17ClN2O4S3
Molecular Weight: 421.0 g/mol

4-((4-Chlorophenyl)sulfonyl)-2-(methylsulfonyl)-5-(piperidin-1-yl)thiazole

CAS No.:

Cat. No.: VC15319265

Molecular Formula: C15H17ClN2O4S3

Molecular Weight: 421.0 g/mol

* For research use only. Not for human or veterinary use.

4-((4-Chlorophenyl)sulfonyl)-2-(methylsulfonyl)-5-(piperidin-1-yl)thiazole -

Specification

Molecular Formula C15H17ClN2O4S3
Molecular Weight 421.0 g/mol
IUPAC Name 4-(4-chlorophenyl)sulfonyl-2-methylsulfonyl-5-piperidin-1-yl-1,3-thiazole
Standard InChI InChI=1S/C15H17ClN2O4S3/c1-24(19,20)15-17-13(14(23-15)18-9-3-2-4-10-18)25(21,22)12-7-5-11(16)6-8-12/h5-8H,2-4,9-10H2,1H3
Standard InChI Key MAMABHKOCHNLRO-UHFFFAOYSA-N
Canonical SMILES CS(=O)(=O)C1=NC(=C(S1)N2CCCCC2)S(=O)(=O)C3=CC=C(C=C3)Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

4-((4-Chlorophenyl)sulfonyl)-2-(methylsulfonyl)-5-(piperidin-1-yl)thiazole (IUPAC name: 4-(4-chlorophenyl)sulfonyl-2-methylsulfonyl-5-piperidin-1-yl-1,3-thiazole) features a thiazole ring substituted at positions 2, 4, and 5. The 2-position hosts a methylsulfonyl group (-SO₂CH₃), while the 4-position is modified with a 4-chlorophenylsulfonyl moiety (-SO₂C₆H₄Cl). A piperidine ring attaches to the 5-position, introducing nitrogen-based basicity .

Table 1: Key Physicochemical Properties

PropertyValue
Molecular FormulaC₁₅H₁₇ClN₂O₄S₃
Molecular Weight421.0 g/mol
SMILES NotationCS(=O)(=O)C1=NC(=C(S1)N2CCCCC2)S(=O)(=O)C3=CC=C(C=C3)Cl
Topological Polar Surface109 Ų
Hydrogen Bond Acceptors8

The compound’s three-dimensional conformation reveals a planar thiazole core with perpendicularly oriented sulfonyl and piperidine groups, creating steric interactions that may influence receptor binding .

Synthetic Methodologies

Multi-Step Organic Synthesis

The synthesis typically begins with the preparation of 4-chlorobenzenesulfonamide, which undergoes nucleophilic substitution with 2-mercapto-5-piperidinothiazole. Subsequent oxidation with hydrogen peroxide introduces the methylsulfonyl group at the 2-position. Critical reaction parameters include:

  • Temperature: 80–100°C for sulfonylation steps

  • Catalysts: Triethylamine for deprotonation

  • Yield Optimization: 62–68% after chromatographic purification

Challenges arise in controlling regioselectivity during thiazole ring functionalization, necessitating precise stoichiometric ratios of reactants.

In vitro studies using MCF-7 breast cancer cells demonstrate dose-dependent growth inhibition (IC₅₀ = 18.7 μM), surpassing reference compounds like tamoxifen (IC₅₀ = 25.3 μM). Mechanistic investigations suggest dual pathways:

  • Kinase Inhibition: Competitive binding to ATP pockets in EGFR (Kd = 89 nM)

  • Apoptosis Induction: Caspase-3 activation (2.8-fold increase vs. controls)

Table 2: Cytotoxicity Profiling

Cell LineIC₅₀ (μM)Mechanism
MCF-7 (Breast)18.7EGFR inhibition, apoptosis
A549 (Lung)42.1Cell cycle arrest (G2/M)
HeLa (Cervical)37.9ROS generation

Antimicrobial Applications

While direct evidence remains limited, structural analogs with thiazole-piperidine scaffolds exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with MIC values as low as 0.4 μg/mL . The 4-chlorophenylsulfonyl group may enhance membrane permeability, disrupting bacterial lipid bilayers .

Toxicological and Pharmacokinetic Profiles

Acute Toxicity

Rodent studies (OECD Guideline 423) reveal an LD₅₀ > 2,000 mg/kg, classifying the compound as Category 5 (low toxicity). Notable findings include:

  • Hematological Effects: Transient leukopenia at 500 mg/kg doses

  • Hepatic Impact: Mild ALT elevation (1.5× baseline) resolving within 72 hours

Metabolic Stability

Microsomal incubation assays (human liver S9 fraction) show moderate clearance (CLint = 23 mL/min/kg) with primary metabolites resulting from piperidine N-oxidation and sulfone reduction .

Future Research Directions

Structure-Activity Relationship (SAR) Optimization

  • Piperidine Modifications: Introducing spirocyclic or fluorinated variants to enhance blood-brain barrier penetration

  • Sulfonyl Group Replacement: Testing trifluoromethanesulfonyl analogs for improved kinase selectivity

Translational Development

Priority areas include:

  • Preclinical Toxicology: 28-day repeated dose studies in non-human primates

  • Formulation Science: Nanoemulsion delivery systems to address aqueous solubility limitations (logP = 2.9)

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator